Cas no 946374-19-2 (N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• CAS No: 946374-19-2
• MF: C₂₀H₂₆N₂O₅S₂
• MW: 438.560842990875
• CID: 5516145
• Update Time: 2025-07-09

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide
• N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C20H26N2O5S2/c1-5-28(23,24)22-10-6-7-16-8-9-17(13-18(16)22)21-29(25,26)20-12-15(3)14(2)11-19(20)27-4/h8-9,11-13,21H,5-7,10H2,1-4H3
• InChI Key： YGEJYDXQJPPIFT-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(CC)(=O)=O)(=O)=O)=CC(C)=C(C)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide

Recent Advances in the Study of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS: 946374-19-2)

The compound N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS: 946374-19-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, providing valuable insights into its mechanism of action and therapeutic efficacy.

One of the key areas of research has been the compound's role as a potent inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high selectivity and affinity for cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted the compound's ability to reduce inflammatory markers in preclinical models, suggesting its potential as a novel anti-inflammatory agent. The structural features of the compound, including the ethanesulfonyl and tetrahydroquinolinyl moieties, were found to be critical for its binding affinity and inhibitory activity.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide exhibits cytotoxic effects against certain cancer cell lines, particularly those with overexpression of specific oncogenic proteins. The study proposed that the compound's mechanism of action involves the disruption of key signaling pathways, leading to apoptosis and cell cycle arrest. These findings underscore the compound's versatility and its potential as a multi-target therapeutic agent.

Further research has also delved into the pharmacokinetic and pharmacodynamic properties of the compound. A recent pharmacokinetic study published in Drug Metabolism and Disposition (2024) revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good bioavailability. The study also noted that the compound undergoes hepatic metabolism primarily via cytochrome P450 enzymes, with the major metabolites being inactive. These properties suggest that the compound could be a viable candidate for further development, provided that its metabolic stability is optimized.

Despite these promising findings, challenges remain in the development of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide as a therapeutic agent. Issues such as potential off-target effects, long-term toxicity, and formulation stability need to be addressed in future studies. Nonetheless, the compound's unique structural features and broad biological activity make it a compelling subject for ongoing research in chemical biology and drug discovery.

In conclusion, the latest research on N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS: 946374-19-2) highlights its potential as a multi-functional therapeutic agent with applications in inflammation and oncology. Continued exploration of its mechanism of action, optimization of its pharmacokinetic properties, and evaluation of its safety profile will be critical for its advancement into clinical trials. The compound represents a promising example of how targeted chemical modifications can yield molecules with significant therapeutic potential.